Cas no 2094574-23-7 (N-3-(tert-butoxy)cyclobutylbut-2-ynamide)

• Product Name: N-3-(tert-butoxy)cyclobutylbut-2-ynamide
• CAS No: 2094574-23-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5683807
• PubChem ID: 121565353
• Update Time: 2025-06-09

N-3-(tert-butoxy)cyclobutylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• Z2014153207
• EN300-26573812
• AKOS033733015
• N-[3-(tert-butoxy)cyclobutyl]but-2-ynamide
• 2094574-23-7
• N-3-(tert-butoxy)cyclobutylbut-2-ynamide

• Inchi： 1S/C12H19NO2/c1-5-6-11(14)13-9-7-10(8-9)15-12(2,3)4/h9-10H,7-8H2,1-4H3,(H,13,14)
• InChI Key： SLHIFOWOUOAVBM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C1CC(C1)NC(C#CC)=O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on N-3-(tert-butoxy)cyclobutylbut-2-ynamide

Recent Advances in the Study of N-3-(tert-butoxy)cyclobutylbut-2-ynamide (CAS: 2094574-23-7)

N-3-(tert-butoxy)cyclobutylbut-2-ynamide (CAS: 2094574-23-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutyl and butynamide structure, has shown promising potential in various therapeutic applications, including but not limited to, anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cellular proliferation and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-3-(tert-butoxy)cyclobutylbut-2-ynamide exhibits selective inhibition of certain kinases, which are critical targets in cancer therapy. The study utilized a combination of in vitro and in vivo models to validate the compound's efficacy and safety profile, providing a solid foundation for further preclinical development.

Another significant advancement is the optimization of the synthetic route for N-3-(tert-butoxy)cyclobutylbut-2-ynamide. Researchers have developed a more efficient and scalable method for its production, which is crucial for enabling large-scale studies and potential commercialization. This new synthetic approach not only improves yield but also reduces the environmental impact, aligning with the growing emphasis on sustainable chemistry in drug development.

In addition to its therapeutic potential, N-3-(tert-butoxy)cyclobutylbut-2-ynamide has also been investigated for its role as a chemical probe. Its unique structure and reactivity make it a valuable tool for studying biological systems and identifying novel drug targets. Recent work in this area has highlighted its utility in probing enzyme mechanisms and protein-protein interactions, further expanding its applications beyond traditional drug discovery.

Despite these promising developments, challenges remain in the clinical translation of N-3-(tert-butoxy)cyclobutylbut-2-ynamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these hurdles and enhance the compound's therapeutic index.

In conclusion, N-3-(tert-butoxy)cyclobutylbut-2-ynamide (CAS: 2094574-23-7) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse applications, from drug development to chemical probing, underscore its versatility and potential impact on the field. Continued investigation into its mechanisms, optimization of its properties, and exploration of new applications will be essential for unlocking its full potential.